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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Get Quote

The table below summarizes the key physical and chemical properties of Sulforhodamine G for your

experimental planning.

Property Specification Source

CAS Number 5873-16-5 [1] [2] [3]

Molecular Formula C₂₅H₂₅N₂NaO₇S₂ [2] [4]

Molecular Weight 552.6 g/mol [2] [4]

Reported Solubility in Water ~5 g/L (approx.) [1]

Other Solubility Data >50 mg/mL (aqueous solutions), 160.7 mg/L @ 25°C (est) [2] [4]

Detection Threshold 0.01 μg/L [1]

Excitation Peak (λex) 529-532 nm [1] [5] [4]

Emission Peak (λem) 548-552 nm [1] [2] [4]

Physical Form Dark red powder [1]

Purity Note Commercial samples are often 60% dye content [3] [4]
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Frequently Asked Questions

Q1: The dye doesn't fully dissolve in my aqueous buffer. What should I do? The reported solubility of ~5

g/L provides a practical starting point. If you encounter issues:

Verify Concentration: Ensure your target concentration is at or below 5 mg/mL.

Check Purity: Be aware that the purity of commercial powder can vary. A product listed as 60% dye
content means you need to use a proportionally larger mass to achieve the same concentration of

active fluorescent compound [3] [4].
Sonication: Briefly sonicating the solution in a water bath can help dissolve the powder completely.

Solvent: Sulforhodamine G is designed to be water-soluble. The search results indicate it is
insoluble in ethanol [6].

Q2: What are the primary research applications for Sulforhodamine G? This dye is versatile and used in

different fields:

Hydrological Tracing: It is widely used for mapping underground watercourses, studying flow times,

and measuring river flow due to its strong fluorescence and low detection threshold [1].
Biological Staining: It is used as a fluorescent stain for proteins, helping researchers visualize and

quantify protein content in assays [6].
Contamination Simulation: It is employed in industrial settings for both dry and wet contamination

simulation studies [1].

Q3: Why might my fluorescence signal be weak or variable? Several factors can affect fluorescence

intensity:

Quenching: Fluorescence can be quenched by oxidizing agents [1]. The dye's emission is also highly

dependent on its local environment; for example, confinement in small porous silica structures can
drastically reduce its quantum yield [4].

pH: While not explicitly detailed for Sulforhodamine G, related rhodamine dyes are known to be pH-
sensitive. The protonation state of the amino groups can affect the absorption and emission spectra

[7].
Adsorption: The dye has a noted medium adsorption characteristic, meaning it can stick to certain

surfaces and vessels, effectively reducing the concentration in solution [1].
Photobleaching: Always store the dye powder in the dark at -20°C and protect solutions from

prolonged light exposure during experiments to prevent degradation [2].

Experimental Workflow: Preparing a Stock Solution
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The following diagram outlines the key steps and considerations for reliably preparing a Sulforhodamine G

stock solution.

Start: Prepare Sulforhodamine G Stock Solution

Weigh powder.
Account for dye content purity (e.g., 60%)

Add solvent (e.g., water or buffer)

Vortex mixture to disperse powder

Sonicate in water bath if needed
for complete dissolution

Confirm concentration ≤ 5 g/L
Check for undissolved particles

Store aliquots at -20°C protected from light

Click to download full resolution via product page

Troubleshooting Guide
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Problem Possible Cause Suggested Solution

Low Fluorescence
Signal

Concentration below
detection threshold

Confirm solution concentration; check against
0.01 μg/L threshold [1].

Photobleaching Store powder and solutions in the dark at
-20°C [2].

Environmental quenching Check for oxidizing agents; note spectral shifts
in confined spaces [1] [4].

High Background
Noise

Dye adsorption to equipment Use compatible labware; note medium
adsorption property [1].

Inconsistent
Results

Variable powder purity Use the same supplier/batch; calculate mass
based on dye content [3].

Improper storage Ensure cold storage and protect from light to
maintain dye integrity [2].

Key Experimental Considerations

Interference: Be cautious of potential interference from Sulforhodamine B, as their fluorescence
signals can overlap [1].

Spectral Properties: The excitation and emission maxima can shift slightly (±2 nm) depending on the
solvent and instrument used [4]. Always verify the spectra on your own system.

Safety and Disposal: While specific MSDS details were not fully available in the search results,
general lab safety practices should be followed. One source mentioned that incineration with alkaline

scrubbers is an effective disposal method [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://www.alfa-chemistry.com/product/sulforhodamine-g-cas-5873-16-5-417003.html
https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://www.vulcanchem.com/product/vc16185162
https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB2105200.htm
https://www.alfa-chemistry.com/product/sulforhodamine-g-cas-5873-16-5-417003.html
https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://www.vulcanchem.com/product/vc16185162
https://www.vulcanchem.com/product/vc16185162
https://www.smolecule.com/products/s596859?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Sulforhodamine G powder -CI:45220 - FluoTechnik [fluotechnik.org]

2. CAS 5873-16-5 Sulforhodamine G [alfa-chemistry.com]

3. Sulforhodamine G | 5873-16-5 [chemicalbook.com]

4. Sulforhodamine G () for sale [vulcanchem.com]

5. Absorption [Sulforhodamine G] [aatbio.com]

6. Sulforhodamine G | Fluorescent Stain [medchemexpress.com]

7. US5380880A - Fluorescent pH indicators [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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